[(2Z)-5,5-dichloro-2-methylpenta-2,4-dienyl] N-cyano-N'-phenylcarbamimidothioate

Specification

• Molecular Formula: C14H13Cl2N3S
• Molecular Weight: 326.2 g/mol
• IUPAC Name: [(2Z)-5,5-dichloro-2-methylpenta-2,4-dienyl] N-cyano-N'-phenylcarbamimidothioate
• Standard InChI: InChI=1S/C14H13Cl2N3S/c1-11(7-8-13(15)16)9-20-14(18-10-17)19-12-5-3-2-4-6-12/h2-8H,9H2,1H3,(H,18,19)/b11-7-
• Standard InChI Key: SSODMVZCQREEPH-XFFZJAGNSA-N
• Isomeric SMILES: C/C(=C/C=C(Cl)Cl)/CSC(=NC1=CC=CC=C1)NC#N
• Canonical SMILES: CC(=CC=C(Cl)Cl)CSC(=NC1=CC=CC=C1)NC#N

Introduction

[(2Z)-5,5-dichloro-2-methylpenta-2,4-dienyl] N-cyano-N'-phenylcarbamimidothioate is a complex organic compound with a molecular formula of C14H13Cl2N3S. It is also known by other synonyms such as (5,5-dichloro-2-methylpenta-2,4-dienyl) N-cyano-N'-phenylcarbamimidothioate and has a CAS number of 353254-67-8. This compound is part of a broader class of carbamimidothioates, which are known for their diverse chemical and biological properties.

Synthesis and Preparation

While specific synthesis details for [(2Z)-5,5-dichloro-2-methylpenta-2,4-dienyl] N-cyano-N'-phenylcarbamimidothioate are not readily available, compounds with similar structures often involve multi-step reactions involving the formation of carbamimidothioate linkages. These processes typically require careful control of reaction conditions to achieve the desired stereochemistry and functional group arrangement.

Potential Applications:

• Biological Activity: Potential anti-inflammatory or antimicrobial properties, though specific studies are lacking.

• Chemical Synthesis: Useful as an intermediate in the synthesis of more complex molecules due to its reactive functional groups.

Research Findings and Future Directions

Given the limited information available on [(2Z)-5,5-dichloro-2-methylpenta-2,4-dienyl] N-cyano-N'-phenylcarbamimidothioate, future research should focus on its synthesis, characterization, and potential biological applications. This could involve in vitro or in vivo studies to assess its efficacy and safety as a potential therapeutic agent.